2-(benzo[d]thiazol-2-ylthio)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H17N5OS2/c1-24-11-14(10-22-24)18-13(5-4-8-20-18)9-21-17(25)12-26-19-23-15-6-2-3-7-16(15)27-19/h2-8,10-11H,9,12H2,1H3,(H,21,25)
• InChI Key: ZHKCBGHJETXXEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C=CC=N2)CNC(=O)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H17N5OS2
• Molecular Weight: 395.5 g/mol
• CAS No.: 2034468-52-3

Description

2-(benzo[d]thiazol-2-ylthio)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H17N5OS2 and its molecular weight is 395.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds incorporating thiadiazole and other moieties has been explored for their potential biological activities, including insecticidal and antimicrobial effects. Studies demonstrate the utility of such compounds in generating diverse heterocycles with significant biological applications.

• Insecticidal Assessment : The synthesis of innovative heterocycles has shown insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis. These compounds, incorporating thiadiazole moieties, indicate a promising avenue for pest control applications (Fadda et al., 2017).

• Antitumor Activity : Novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and investigated for their antitumor activities. Some of these compounds exhibited promising inhibitory effects on various cancer cell lines, highlighting their potential in cancer therapy (Albratty et al., 2017).

• Antimicrobial Activity : The synthesis of new sulphonamide derivatives has shown good antimicrobial activity, suggesting their use in combating microbial infections. Computational calculations supported the experimental findings, providing a solid basis for the development of new antimicrobial agents (Fahim et al., 2019).

Synthesis and Chemical Properties

The research extends to the synthesis of a variety of heterocyclic compounds through different chemical reactions, aiming to explore their chemical properties and potential applications in various fields, including materials science and chemical biology.

• Heterocyclic Synthesis : The ability to generate a wide array of heterocyclic compounds through cascade reactions and other synthetic strategies demonstrates the versatility of these chemical frameworks. These synthetic methodologies open up new avenues for the discovery of compounds with novel properties and applications in different scientific domains (Schmeyers & Kaupp, 2002).

Mechanism of Action

Target of Action

The primary target of this compound is Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a crucial role as a negative regulator of insulin and leptin signaling, making it an attractive target for antidiabetic drug discovery .

Mode of Action

The compound interacts with its target, PTP1B, by binding in the catalytic and second aryl binding site . This binding inhibits the activity of PTP1B, leading to enhanced insulin and leptin signaling .

Biochemical Pathways

The inhibition of PTP1B affects the insulin and leptin signaling pathways. These pathways are critical for the regulation of glucose homeostasis and energy balance. By enhancing these pathways, the compound can potentially improve insulin sensitivity and promote weight loss .

Result of Action

The compound exhibits good PTP1B inhibitory activity with an IC50 value of 11.17 μM . It also shows good antihyperglycemic efficacy in streptozotocin-induced diabetic Wistar rats . These results indicate that the compound can effectively enhance insulin and leptin signaling, thereby potentially improving glucose homeostasis and energy balance.